Cas no 2320468-79-7 (3-methyl-6-(4-{thieno3,2-dpyrimidin-4-yl}piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3-methyl-6-(4-{thieno3,2-dpyrimidin-4-yl}piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2320468-79-7
• MF: C₁₅H₁₆N₆O₂S
• MW: 344.391540527344
• CID: 5326857
• Update Time: 2025-06-09

3-methyl-6-(4-{thieno3,2-dpyrimidin-4-yl}piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-6-(4-(thieno[3,2-d]pyrimidin-4-yl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione
• 3-methyl-6-(4-thieno[3,2-d]pyrimidin-4-ylpiperazin-1-yl)-1H-pyrimidine-2,4-dione
• 3-methyl-6-(4-{thieno3,2-dpyrimidin-4-yl}piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C15H16N6O2S/c1-19-12(22)8-11(18-15(19)23)20-3-5-21(6-4-20)14-13-10(2-7-24-13)16-9-17-14/h2,7-9H,3-6H2,1H3,(H,18,23)
• InChI Key： PYKSTOLMPNQRJP-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=C(N=CN=2)N1CCN(C2=CC(N(C)C(N2)=O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 562
• XLogP3: 0.9
• Topological Polar Surface Area: 110

Additional information on 3-methyl-6-(4-{thieno3,2-dpyrimidin-4-yl}piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 3-methyl-6-(4-{thieno[3,2-d]pyrimidin-4-yl}piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2320468-79-7)

3-methyl-6-(4-{thieno[3,2-d]pyrimidin-4-yl}piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2320468-79-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidines and features a unique structural arrangement that includes a thienopyrimidine moiety and a piperazine ring. The combination of these structural elements imparts distinct pharmacological properties, making it a promising candidate for various drug development initiatives.

The chemical structure of 3-methyl-6-(4-{thieno[3,2-d]pyrimidin-4-yl}piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is characterized by a central tetrahydropyrimidine core with a methyl group at the 3-position and a piperazine ring at the 6-position. The piperazine ring is substituted with a thienopyrimidine moiety at the 4-position. This intricate structure provides a foundation for its biological activity and potential therapeutic effects.

Recent studies have highlighted the potential of 3-methyl-6-(4-{thieno[3,2-d]pyrimidin-4-yl}piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione in various biological systems. One of the key areas of interest is its activity as a potent inhibitor of specific kinases involved in signal transduction pathways. Kinases play crucial roles in cellular processes such as proliferation, differentiation, and apoptosis. By selectively inhibiting these kinases, 3-methyl-6-(4-{thieno[3,2-d]pyrimidin-4-yl}piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione can modulate these pathways and potentially offer therapeutic benefits in diseases characterized by aberrant kinase activity.

In preclinical studies, 3-methyl-6-(4-{thieno[3,2-d]pyrimidin-4-yl}piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has demonstrated promising antiproliferative effects against various cancer cell lines. It has shown selective inhibition of cancer cells while sparing normal cells, which is a highly desirable property for anticancer agents. Additionally, the compound has exhibited good pharmacokinetic properties and low toxicity profiles in animal models.

The mechanism of action of 3-methyl-6-(4-{thieno[3,2-d]pyrimidin-4-yl}piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione involves its ability to bind to and inhibit specific kinases. Kinase inhibitors are an important class of drugs used in the treatment of various cancers and inflammatory diseases. The unique structural features of this compound allow it to form stable interactions with the active sites of target kinases, thereby disrupting their function and leading to downstream effects on cellular signaling pathways.

Beyond its potential as an anticancer agent, 3-methyl-6-(4-{thieno[3,2-d]pyrimidin-4-yl}piperazin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties and its ability to modulate immune responses. These properties make it a potential candidate for the treatment of autoimmune disorders and other inflammatory conditions.

The development of new drugs often involves extensive optimization processes to enhance their efficacy and safety profiles. In this context, 3-methyl-6-(4-{thieno[3,2-d]pyrimidin-4-y l}piperazin -1 - yl) - 1 , 2 , 3 , 4 -tetrahy dropy rimi dine - 2 , 4 - dion e strong >has undergone several rounds of structural modifications to improve its pharmacological properties. These modifications have focused on enhancing its binding affinity to target kinases and improving its metabolic stability and solubility.

The clinical development of 3-methyl - 6 -( 4 - { th ieno [ 3 , 2 - d ] py ri midi n - 4 - yl } pi pera zine - 1 - yl ) - 1 , 2 , 3 , 4 -tet rah yd ro py ri midine - 2 , 4 -d ione strong >is currently underway. Early-phase clinical trials have shown promising results in terms of safety and tolerability. These trials are designed to evaluate the pharmacokinetics and pharmacodynamics of the compound in human subjects and to determine optimal dosing regimens for further clinical evaluation.

In conclusion,< strong > t he c om po un d C AS N o . 2 3 0 , t et rah yd ro py ri midine - d ion e strong >represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and potent biological activity make it a promising candidate for the development of novel therapeutics targeting various diseases. Ongoing research continues to explore its full potential and refine its properties for clinical applications. p >